3-Methyl-N'-[(E,2E)-3-(4-nitrophenyl)-2-propenylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C9H22OSi
• Molecular Weight: 174.36 g/mol
• IUPAC Name: tert-butyl-dimethyl-propoxysilane
• InChI: InChI=1S/C9H22OSi/c1-7-8-10-11(5,6)9(2,3)4/h7-8H2,1-6H3
• InChI Key: FPTCHHKCUSVAOO-UHFFFAOYSA-N
• Canonical SMILES: CCCO[Si](C)(C)C(C)(C)C

Description

3-Methyl-N'-[(E,2E)-3-(4-nitrophenyl)-2-propenylidene]-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C9H22OSi and its molecular weight is 174.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dry-ice cooled suspension of 4.0 g of sodium hydride (60% dispersion in mineral oil) in 80 ml of anhydrous THF was dropwise added a solution of 7.44 ml of 1-propanol in 30 ml of the same solvent, and the mixture was slowly warmed to room temperature with continued stirring for 1 hr under nitrogen. A solution of 15.0 g of t-butyldimethylchlorosilane in 40 ml of THF was slowly added by syringe and continued stirring for 3 hr at room temperature. After distillation of the solvent, house vacuum distillation afforded the pure t-butyldimethyl-n-propoxysilane as a colorless liquid (106° C./house vacuum, 12.0 g, 69.2%). 1HNMR (CDCl3): δ 0.05 (s, 6H), 0.88 (t, J=7.5Hz, 3H), 0.89 (s, 9H), 1.53 (sextet, 2H), 3.56 (t, J=6.6 Hz, 2H). 13C-NMR (CDCl3): δ−5.08 (2C), 10.47 (1C), 18.58 (1C), 26.17 (3C), 26.21 (1C), 65.13 (1 C).